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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

Cat. No.: B1310792

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclopropyl-ethanone oxime, with the CAS number 51761-72-9, is a chemical compound
belonging to the oxime family. Oximes are characterized by the functional group C=N-OH and
are derivatives of aldehydes or ketones. This technical guide provides a comprehensive
overview of the available data on 1-Cyclopropyl-ethanone oxime, including its chemical and
physical properties, a putative synthesis protocol, safety information, and a discussion of its
potential applications in research and drug development based on the known biological
activities of the broader class of oximes.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Cyclopropyl-ethanone oxime is presented in the
tables below. These values have been compiled from various chemical databases and
literature sources.

Table 1: General Chemical Information
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Property Value Source

CAS Number 51761-72-9 [1][2]

Molecular Formula CsHsNO [1][2]

Molecular Weight 99.13 g/mol [11[3]
(NE)-N-(1-

IUPAC Name cyclopropylethylidene)hydroxyl  [1]

amine

Cyclopropyl methyl ketoxime,
Synonyms ) [2]
Acetylcyclopropane oxime

Canonical SMILES CC(=NO)C1CC1 [3]

HTMLLPBZMWBCDN-
INChl Key [11[3]
UHFFFAOYSA-N

Table 2: Physical Properties

Property Value Unit Source
Melting Point 38-40 °C [2]
Boiling Point 90-92 @ 20 Torr °C [2]
Density 1.2+01 g/cm3 [2]
Refractive Index 1.541 [2]
Flash Point 96.3+7.4 °C [2]
LogP (Octanol-Water

N o 1.246 [3]
Partition Coefficient)
Water Solubility

-0.39 mol/L [3]

(log10WS)

Table 3: Thermochemical Properties
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Standard Solid

Enthalpy of
) -3226.30 £ 1.10 kJd/mol [3]
Combustion
(AcH°®solid)
Solid Phase Enthalpy
of Formation at
-27.60+£1.10 kJ/mol [3]

Standard Conditions
(AfH°solid)

Enthalpy of Formation
at Standard -153.53 kJ/mol [3]
Conditions (AfH°gas)

Enthalpy of
Vaporization at

N 46.71 kJ/mol [3]
Standard Conditions

(AvapH®)

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-Cyclopropyl-ethanone
oxime is not readily available in the reviewed literature, a general and widely used method for
the preparation of oximes from ketones can be adapted. The following protocol is based on the
reaction of cyclopropyl methyl ketone with hydroxylamine.

Synthesis of 1-Cyclopropyl-ethanone oxime

Materials:

Cyclopropyl methyl ketone

Hydroxylamine hydrochloride (NH20OH-HCI)

A suitable base (e.g., sodium acetate, pyridine, or sodium hydroxide)

A suitable solvent (e.g., ethanol, water, or a mixture)
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¢ Distilled water

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

e Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve cyclopropyl methyl ketone in the chosen solvent.

o Addition of Reagents: In a separate flask, prepare a solution of hydroxylamine hydrochloride
and the base in the solvent. The base is used to liberate the free hydroxylamine from its
hydrochloride salt.

e Reaction: Slowly add the hydroxylamine solution to the ketone solution with constant stirring.
The reaction mixture is then typically heated to reflux for a period of 1 to 3 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. If a precipitate
forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced
pressure.

o Extraction: The residue is then taken up in water and extracted with an organic solvent. The
organic layers are combined.

e Washing and Drying: The combined organic extracts are washed with brine, dried over an
anhydrous drying agent, and filtered.

 Purification: The solvent is evaporated from the filtrate to yield the crude product. The crude
1-Cyclopropyl-ethanone oxime can be further purified by recrystallization or column
chromatography.
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Synthesis Workflow

Purification (Recrystallization/Chromatography) 1-Cyclopropyl-ethanone oxime
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Synthesis workflow for 1-Cyclopropyl-ethanone oxime.

Potential Applications in Research and Drug
Development

While there is a lack of specific research on the biological activities of 1-Cyclopropyl-
ethanone oxime, the broader class of oxime-containing compounds has garnered significant
interest in medicinal chemistry. Oximes are known to possess a wide range of pharmacological
properties, including anti-inflammatory, antimicrobial, antioxidant, and anticancer activities.[4][5]

The introduction of an oxime functional group can significantly alter the biological activity of a
parent molecule. For instance, some oxime derivatives have shown potent inhibitory activity
against various kinases, which are crucial regulators of cell signaling pathways often
dysregulated in diseases like cancer.[6][7] The nitrogen and oxygen atoms in the oxime group
can act as hydrogen bond acceptors, while the hydroxyl group can be a hydrogen bond donor,
facilitating interactions with biological targets.[7]

Given these precedents, 1-Cyclopropyl-ethanone oxime could serve as a valuable building
block or a lead compound in the development of novel therapeutic agents. The presence of the
cyclopropyl group, a common motif in medicinal chemistry known to improve metabolic stability
and binding affinity, further enhances its potential.
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Potential Biological Roles of Oximes
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Potential biological roles of oxime compounds.

Safety and Handling

The safety data sheet (SDS) for 1-Cyclopropyl-ethanone oxime indicates that standard

laboratory safety precautions should be observed.[8]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

e First-Aid Measures:

o Inhalation: Move the person to fresh air.

o Skin Contact: Wash off with soap and plenty of water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.
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o Ingestion: Rinse mouth with water.

o Fire-fighting Measures: Use dry chemical, carbon dioxide, or alcohol-resistant foam as
extinguishing media.

 Stability and Reactivity: No specific data on reactivity hazards is available. The compound is
expected to be stable under normal conditions.

Conclusion

1-Cyclopropyl-ethanone oxime is a well-characterized compound with established physical
and chemical properties. While specific biological activity data for this particular molecule is
limited, its structural features, namely the oxime functional group and the cyclopropyl moiety,
suggest its potential as a valuable compound for further investigation in medicinal chemistry
and drug discovery. The provided synthesis protocol offers a straightforward method for its
preparation, enabling researchers to explore its potential applications. As with any chemical,
appropriate safety measures should be followed during handling and use. Further studies are
warranted to elucidate the specific biological roles and therapeutic potential of 1-Cyclopropyl-
ethanone oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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